Cas no 1197193-31-9 (4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde)

4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a pyrrolidine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both an aldehyde group and a fluorine atom enhances its reactivity, enabling selective modifications such as nucleophilic additions or cross-coupling reactions. The pyrrolidine moiety further contributes to its utility by influencing steric and electronic properties, making it valuable in the design of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for research and industrial use, it is typically handled under standard laboratory conditions.
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde structure
1197193-31-9 structure
Product Name:4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde
CAS No:1197193-31-9
MF:C11H12FNO
MW:193.217486381531
MDL:MFCD13191603
CID:1056215
PubChem ID:54579847
Update Time:2025-08-04

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde
    • 4-Fluoro-3-pyrrolidinobenzaldehyde
    • 4-fluoro-3-(1-pyrrolidinyl)Benzaldehyde
    • 4-fluoro-3-pyrrolidin-1-ylbenzaldehyde
    • 6169AJ
    • TRA0048499
    • FCH1138814
    • SY006898
    • AX8173859
    • AB0064162
    • AB1000829
    • Benzaldehyde, 4-fluoro-3-(1-pyrrolidinyl)-
    • CS-0313732
    • DTXSID40712332
    • 1197193-31-9
    • AS-31669
    • AKOS015950554
    • DB-061632
    • MFCD13191603
    • SCHEMBL15264110
    • 4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde
    • MDL： MFCD13191603
    • Inchi： 1S/C11H12FNO/c12-10-4-3-9(8-14)7-11(10)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
    • InChI Key： MSDFLEONWSSNMO-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=O)C=C1N1CCCC1

Computed Properties

  • Exact Mass: 193.09000
  • Monoisotopic Mass: 193.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 321.5±32.0 °C at 760 mmHg
  • Flash Point: 148.2±25.1 °C
  • PSA: 20.31000
  • LogP: 2.30340
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Security Information

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198298-10g
4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde
 1197193-31-9 97%
10g
 $438 2021-08-05
Chemenu
CM198298-25g
4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde
 1197193-31-9 97%
25g
 $799 2021-08-05
TRC
F594743-50mg
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9
50mg
 $ 50.00 2022-06-04
TRC
F594743-100mg
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9
100mg
 $ 65.00 2022-06-04
TRC
F594743-500mg
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9
500mg
 $ 135.00 2022-06-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY006898-0.25g
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9 ≥95%
0.25g
 ¥316.32 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY006898-1g
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9 ≥95%
1g
 ¥794.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY006898-5g
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9 ≥95%
5g
 ¥2485.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY006898-10g
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9 ≥95%
10g
 ¥4367.84 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY006898-25g
4-Fluoro-3-pyrrolidinobenzaldehyde
 1197193-31-9 ≥95%
25g
 ¥7875.81 2024-07-09

4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Related Literature

Related Categories

1197193-31-9 (4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent